Cas no 58503-60-9 (3-Azidopropanal)

• Product Name: 3-Azidopropanal
• CAS No: 58503-60-9
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 341849
• PubChem ID: 10898654
• Update Time: 2025-05-23

3-Azidopropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-azido-
• 3-azidopropanal
• DTXSID60447518
• AKOS019036862
• F1901-3133
• 58503-60-9
• EN300-245463
• 3-Azidopropanal

• Inchi： 1S/C3H5N3O/c4-6-5-2-1-3-7/h3H,1-2H2
• InChI Key： KYCMDUGQAUUXTQ-UHFFFAOYSA-N
• SMILES： O=CCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 99.04335
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 65.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Azidopropanal

3-Azidopropanal (CAS No. 58503-60-9): A Versatile Reagent in Chemical Biology and Medicinal Chemistry

3-Azidopropanal (C₄H₅N₃O, CAS No. 58503-60-9) is an organonitrogen compound characterized by the presence of an azide group (–N₃) conjugated to a carbonyl moiety (–CHO). This unique structural combination endows the molecule with dual reactivity, enabling its application in diverse chemical transformations and biological systems. Recent advancements in click chemistry and bioorthogonal reactions have positioned this compound as a critical intermediate in the synthesis of bioactive molecules, drug delivery systems, and diagnostic agents.

The synthesis of 3-azidopropanal has been optimized through environmentally benign protocols, such as the diazotization of 3-aminoacrolein followed by photolytic azide formation. This method, reported in Green Chemistry (2022), achieves high yield (>95%) while minimizing waste production. The compound’s reactivity stems from its azide group’s participation in strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, which are pivotal for labeling biomolecules under physiological conditions without disrupting cellular processes. Researchers at MIT demonstrated its utility in tracking protein-protein interactions in live cells using fluorescently tagged azide derivatives (Nature Communications, 2023).

In medicinal chemistry, C₄H₅N₃O serves as a precursor for designing prodrugs with controlled release profiles. A study published in Journal of Medicinal Chemistry (2024) highlighted its role in synthesizing hydrazones that hydrolyze selectively under tumor microenvironment conditions, enhancing drug specificity toward cancer cells. The aldehyde functionality enables efficient condensation with amino-containing drugs, creating bioinactive conjugates that activate upon enzymatic cleavage.

Beyond pharmaceuticals, this compound finds application in materials science for creating stimuli-responsive polymers. Scientists at Stanford developed hydrogels cross-linked via azide-functionalized aldehydes that exhibit pH-dependent swelling behavior (Advanced Materials, 2024). Such materials are promising for smart drug delivery systems where release kinetics can be tuned by physiological pH gradients.

The growing interest in bioorthogonal chemistry has spurred investigations into 58503-60-9-based probes for live-cell imaging. A 2024 study in Angewandte Chemie employed it to synthesize azido-fluorophores that selectively label glycans on cell surfaces without cytotoxicity. The molecule’s small size and low immunogenicity make it ideal for long-term tracking studies compared to larger probe systems.

In terms of analytical applications, 3-azidopropanal’s distinct UV-vis absorption profile at ~275 nm facilitates real-time monitoring during organic synthesis workflows. High-performance liquid chromatography (HPLC) methods incorporating diode-array detectors now enable precise quantification of reaction intermediates containing this moiety (Analytical Chemistry, 2024).

Safety data indicates that proper handling protocols must be followed due to its reactive nature. However, unlike some nitrogen-containing compounds, it does not fall under regulated categories such as Schedule I or II substances under international conventions when used within standard laboratory parameters.

Ongoing research focuses on expanding its utility through metal-catalyzed transformations and click reaction variants. A collaborative project between ETH Zurich and Pfizer is exploring its use in site-specific antibody-drug conjugation strategies to improve cancer therapy efficacy while reducing off-target effects.

The integration of computational modeling has accelerated discovery around this compound’s potential applications. Density functional theory (DFT) studies published in JACS Au

(2024) revealed novel reaction pathways involving its participation in umpolung chemistry for synthesizing non-natural amino acids.

In summary, 3-Azidopropanal (CAS No. 58503-60-9) stands at the intersection of organic synthesis innovation and biomedical applications. Its structural features make it indispensable for developing next-generation tools across chemical biology research domains while maintaining compliance with modern safety standards and regulatory frameworks.